Cas no 1526325-30-3 (3-(2,6-difluoro-4-methoxyphenyl)-3-methylbutan-1-amine)

• Product Name: 3-(2,6-difluoro-4-methoxyphenyl)-3-methylbutan-1-amine
• CAS No: 1526325-30-3
• MF: C₁₂H₁₇F₂NO
• MW: 229.266290426254
• CID: 5564426
• PubChem ID: 79830101
• Update Time: 2025-10-28

3-(2,6-difluoro-4-methoxyphenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine, 2,6-difluoro-4-methoxy-γ,γ-dimethyl-
• 3-(2,6-Difluoro-4-methoxyphenyl)-3-methylbutan-1-amine
• EN300-1827012
• CS-0272904
• AKOS018388673
• 1526325-30-3
• 3-(2,6-difluoro-4-methoxyphenyl)-3-methylbutan-1-amine

• Inchi： 1S/C12H17F2NO/c1-12(2,4-5-15)11-9(13)6-8(16-3)7-10(11)14/h6-7H,4-5,15H2,1-3H3
• InChI Key： IRJUTWZBASISQP-UHFFFAOYSA-N
• SMILES： C(C1C(=CC(OC)=CC=1F)F)(C)(C)CCN

Computed Properties

• Exact Mass: 229.12782049g/mol
• Monoisotopic Mass: 229.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(2,6-difluoro-4-methoxyphenyl)-3-methylbutan-1-amine

Introduction to 3-(2,6-difluoro-4-methoxyphenyl)-3-methylbutan-1-amine (CAS No. 1526325-30-3)

3-(2,6-difluoro-4-methoxyphenyl)-3-methylbutan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1526325-30-3, features a complex aromatic system combined with an amine functional group, making it a promising candidate for various biochemical applications. The presence of both difluoro and methoxy substituents in the phenyl ring introduces distinct electronic and steric effects, which can influence its reactivity and biological activity.

The synthesis of 3-(2,6-difluoro-4-methoxyphenyl)-3-methylbutan-1-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps typically include the functionalization of the aromatic ring followed by the introduction of the amine group at the terminal carbon of the butyl chain. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective modifications, which are crucial for maintaining the integrity of the desired structure.

Recent research in medicinal chemistry has highlighted the potential of fluorinated aromatic compounds as bioactive molecules. The difluoro and methoxy groups in 3-(2,6-difluoro-4-methoxyphenyl)-3-methylbutan-1-amine contribute to its stability under physiological conditions while enhancing its interaction with biological targets. This stability is particularly important for drug candidates that need to withstand metabolic degradation in vivo. Furthermore, the methylbutan-1-amine moiety provides a flexible aliphatic backbone that can be further modified to optimize pharmacokinetic properties.

One of the most compelling aspects of 3-(2,6-difluoro-4-methoxyphenyl)-3-methylbutan-1-amine is its potential in the development of novel therapeutic agents. Studies have demonstrated its utility as a precursor in the synthesis of more complex molecules with enhanced biological activity. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes involved in inflammatory pathways. The ability to fine-tune its structure allows researchers to explore a wide range of pharmacological targets, making it a versatile building block in drug discovery.

The pharmacological profile of 3-(2,6-difluoro-4-methoxyphenyl)-3-methylbutan-1-amine is further enriched by its interaction with various cellular receptors and enzymes. Preliminary studies indicate that it may exhibit properties such as receptor binding affinity and enzyme inhibition, which are critical for developing effective drugs. The fluorine atoms, in particular, play a significant role in modulating these interactions by influencing electronic distributions and steric hindrance around the binding site.

In conclusion, 3-(2,6-difluoro-4-methoxyphenyl)-3-methylbutan-1-amine (CAS No. 1526325-30-3) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As synthetic methodologies continue to advance, the accessibility and versatility of this compound will likely increase, opening new avenues for drug development and biochemical innovation.